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Compound of Interest

Compound Name:
S-(2-Furanylmethyl)

methanethioate-d2

Cat. No.: B12366903 Get Quote

An In-depth Technical Guide on the Material Safety of S-(2-Furanylmethyl) methanethioate-
d2

This guide provides a comprehensive overview of the material safety data for S-(2-
Furanylmethyl) methanethioate-d2, intended for researchers, scientists, and professionals in

drug development. Given the limited availability of a specific Material Safety Data Sheet

(MSDS) for the deuterated form, this document primarily relies on the safety data of the parent

compound, S-(2-Furanylmethyl) methanethioate. Deuterium substitution is not expected to

significantly alter the fundamental chemical hazards of the molecule.

Section 1: Chemical Identification and Physical
Properties
S-(2-Furanylmethyl) methanethioate-d2 is the deuterated form of S-(2-Furanylmethyl)

methanethioate, a heteroaromatic compound.[1][2] It is primarily used as an internal standard

or tracer in quantitative analyses such as NMR, GC-MS, or LC-MS.[3]

Table 1: Physical and Chemical Properties
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Property Value Source

Molecular Formula C7H6D2O2S [4]

Molecular Weight 158.22 (approx.) [4]

Appearance
Dark brown or light orange

clear liquid
[5][6]

Odor Stench [5][6]

Boiling Point 211 - 212 °C / 411.8 - 413.6 °F [5]

Flash Point 92 °C / 197.6 °F [5]

Specific Gravity 1.170 g/cm³ [5]

Vapor Density 5.39 [5]

Partition Coefficient (log Pow) 0.3 (at 25 °C, pH 7)

Storage Temperature Refrigerator [4]

Solubility
Chloroform (Slightly), Methanol

(Slightly)
[4]

Section 2: Hazard Identification and Classification
This substance is classified as a combustible liquid and is associated with multiple health

hazards.

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Flammable liquids 4 H227: Combustible liquid

Acute toxicity, Oral 4 H302: Harmful if swallowed

Acute toxicity, Dermal 4
H312: Harmful in contact with

skin

Acute toxicity, Inhalation 2 H330: Fatal if inhaled

Serious eye irritation 2A
H319: Causes serious eye

irritation

Carcinogenicity 2
H351: Suspected of causing

cancer

Specific target organ toxicity —

single exposure (Respiratory

system)

3
H335: May cause respiratory

irritation

Specific target organ toxicity —

repeated exposure (Inhalation)
2 (Nose)

H373: May cause damage to

organs through prolonged or

repeated exposure

Source:

Section 3: Experimental Protocols - Safety and
Handling
Personal Protective Equipment (PPE) and Engineering Controls:

Engineering Controls: Work should be conducted under a fume hood to ensure adequate

ventilation. Emergency eyewash stations and safety showers must be readily accessible.[5]

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles

that comply with OSHA's 29 CFR 1910.133 or European Standard EN166.[5][7]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[5]

[7] Flame retardant antistatic protective clothing is recommended.
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Respiratory Protection: If exposure limits are exceeded or irritation occurs, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[8] For high-risk situations,

a self-contained breathing apparatus is necessary.

First Aid Measures:

Inhalation: Move the victim to fresh air immediately. If breathing is difficult or has stopped,

provide artificial respiration. Seek immediate medical attention.[6]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes.[6]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[6]

Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water

and have them drink 2-4 cupfuls of milk or water. Never give anything by mouth to an

unconscious person. Seek immediate medical aid.[6]

Spill and Leak Procedures:

Evacuation and Ventilation: Evacuate the area and ensure adequate ventilation. Remove all

sources of ignition.[6][9]

Containment: Cover drains to prevent entry into the sewer system.

Cleanup: Absorb the spill with inert material such as sand, vermiculite, or earth. Use spark-

proof tools for collection.[6] Place the absorbed material into a suitable, closed container for

disposal.[9]

Decontamination: Clean the affected area thoroughly.

Section 4: Logical Relationships in Hazard
Management
The following diagram illustrates the workflow for managing hazards associated with S-(2-
Furanylmethyl) methanethioate-d2.
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Hazard Identification and Control Workflow

Section 5: Stability and Reactivity
Chemical Stability: The product is stable under normal ambient conditions (room

temperature).[7]

Conditions to Avoid: Avoid heat, flames, sparks, and other sources of ignition.[5] Exposure to

air, moisture, and light should also be minimized.

Incompatible Materials: Strong oxidizing agents, strong bases, and strong reducing agents.

[5]

Hazardous Decomposition Products: None under normal use conditions.[7]

Hazardous Polymerization: Hazardous polymerization does not occur.[7]

Section 6: Toxicological Information
The toxicological properties of the deuterated compound have not been fully investigated. The

following data is for the non-deuterated parent compound.
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Table 3: Acute Toxicity Data

Route Classification Notes

Oral
Category 4: Harmful if

swallowed

May cause gastrointestinal

irritation with nausea, vomiting,

and diarrhea.[6]

Dermal
Category 4: Harmful in contact

with skin

May cause skin irritation and

dermatitis.[6]

Inhalation Category 2: Fatal if inhaled

Vapors may cause dizziness or

suffocation.[6] May cause

respiratory tract irritation.[6]

Source:[6]

Chronic Effects:

Carcinogenicity: Suspected of causing cancer.

Target Organs: May cause damage to the nose through prolonged or repeated inhalation.

The central nervous system may also be affected.[6]

Section 7: Disposal Considerations
Dispose of this material and its container at a licensed chemical destruction plant or through

controlled incineration with flue gas scrubbing.[10] Do not allow the product to enter drains or

sewer systems.[10] Contaminated packaging should be disposed of in the same manner as the

product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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